Cas no 1866140-71-7 (N-(5-methoxypentyl)thietan-3-amine)

• Product Name: N-(5-methoxypentyl)thietan-3-amine
• CAS No: 1866140-71-7
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5162654
• Update Time: 2026-03-04

N-(5-methoxypentyl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-methoxypentyl)thietan-3-amine

• Inchi： 1S/C9H19NOS/c1-11-6-4-2-3-5-10-9-7-12-8-9/h9-10H,2-8H2,1H3
• InChI Key： BKDXKLKHQSNWLV-UHFFFAOYSA-N
• SMILES： S1CC(NCCCCCOC)C1

Additional information on N-(5-methoxypentyl)thietan-3-amine

Professional Introduction to N-(5-methoxypentyl)thietan-3-amine (CAS No. 1866140-71-7)

N-(5-methoxypentyl)thietan-3-amine, a compound with the chemical identifier CAS No. 1866140-71-7, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of N-(5-methoxypentyl)thietan-3-amine incorporates a thietane core, which is a heterocyclic sulfur-containing ring system, combined with an amine functional group and a pentyl chain. This combination of structural features suggests a versatile chemical entity that may exhibit diverse biological activities.

The thietane moiety is known for its stability and flexibility, making it a valuable scaffold in drug design. Its sulfur atom provides a site for hydrogen bonding and interacts favorably with biological targets, which is crucial for the development of effective pharmaceuticals. The presence of the amine group in N-(5-methoxypentyl)thietan-3-amine further enhances its potential as a pharmacophore, enabling interactions with various biological receptors and enzymes. The pentyl chain adds hydrophobicity to the molecule, influencing its solubility and bioavailability, which are critical factors in drug formulation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of N-(5-methoxypentyl)thietan-3-amine with biological targets. Studies using these techniques have hinted at its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The unique arrangement of atoms in this compound allows it to mimic natural substrates or modulate enzyme activity, thereby offering a new approach to treating inflammatory diseases. This aligns with the growing demand for targeted therapies that minimize side effects while maximizing therapeutic efficacy.

In addition to its anti-inflammatory potential, N-(5-methoxypentyl)thietan-3-amine has shown promise in preliminary studies related to neurodegenerative disorders. The thietane ring is structurally similar to certain natural products known for their neuroprotective properties. Researchers have hypothesized that this compound may interfere with pathological processes associated with conditions such as Alzheimer's disease by inhibiting key enzymes or modulating neurotransmitter systems. While further research is needed to validate these claims, the preliminary findings are encouraging and warrant deeper investigation.

The synthesis of N-(5-methoxypentyl)thietan-3-amine presents both challenges and opportunities for synthetic chemists. The construction of the thietane core requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these conditions more efficiently, reducing the environmental impact of synthesis. Additionally, the introduction of the 5-methoxypentyl group necessitates careful selection of protecting groups and reaction pathways to prevent unwanted side reactions. These synthetic considerations are essential for producing sufficient quantities of the compound for preclinical testing.

The pharmacokinetic properties of N-(5-methoxypentyl)thietan-3-amine are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, making it a promising candidate for further development. However, additional studies are needed to fully characterize its pharmacokinetic profile and identify any potential liabilities.

The regulatory landscape for novel pharmaceutical compounds like N-(5-methoxypentyl)thietan-3-amine is complex but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Researchers must navigate stringent guidelines to ensure that their compounds meet these requirements. Fortunately, there is growing support from regulatory bodies for innovative approaches to drug development, including computational modeling and high-throughput screening techniques that can accelerate the discovery process.

The economic implications of developing new pharmaceuticals cannot be overstated. The process from discovery to market approval involves significant investment in research and development, manufacturing, and marketing. However, successful drugs can provide substantial returns on investment while addressing unmet medical needs. Companies specializing in niche areas such as heterocyclic chemistry are well-positioned to contribute to this process by developing innovative compounds like N-(5-methoxypentyl)thietan-3-amine.

Collaboration across academic institutions, pharmaceutical companies, and regulatory agencies plays a vital role in advancing drug discovery efforts. Open communication channels facilitate knowledge sharing and accelerate the translation of research findings into clinical applications. Such collaborations are essential for tackling complex diseases like cancer and neurodegenerative disorders where multiple therapeutic approaches may be needed.

The future prospects for N-(5-methoxypentyl)thietan-3-amine appear promising given its unique structural features and preliminary biological activity data. Continued research into its mechanism of action will be crucial for optimizing its therapeutic potential. Additionally, exploring derivative compounds may lead to enhanced efficacy or reduced side effects compared to the parent molecule alone.

In conclusion, N-(5-methoxypentyl)thietan-3-amine (CAS No. 1866140-71-7) represents an exciting opportunity in pharmaceutical research due to its structural versatility and potential biological activities. Its thietane core combined with an amine functional group offers a promising scaffold for drug design targeting various diseases including inflammation-related conditions and neurodegenerative disorders like Alzheimer's disease.